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Compound of Interest

Compound Name: Kaempferol 3-gentiobioside

Cat. No.: B150290

Introduction

Kaempferol 3-gentiobioside is a flavonoid glycoside found in a variety of plants, including
Cassia alata (ringworm bush) and soybean (Glycine max)[1][2][3]. As a distinct phytochemical
entity, it serves as a valuable standard in the quality control and standardization of herbal
medicines, dietary supplements, and functional foods. Its use as a reference standard allows
for the accurate identification and quantification of this specific compound in complex plant
extracts and finished products, ensuring consistency, efficacy, and safety. Kaempferol 3-
gentiobioside has garnered significant interest for its potential therapeutic properties, including
anti-inflammatory, anti-cancer, and antidiabetic activities[4][5]. These biological activities are
linked to its ability to modulate key cellular signaling pathways.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of Kaempferol 3-
gentiobioside is essential for its proper handling, storage, and use in analytical
methodologies.
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Property Value Source
CAS Number 22149-35-5

Molecular Formula C27H30016

Molecular Weight 610.52 g/mol

Appearance Solid

Slightly soluble in water.
Solubility Soluble in DMSO (50 mg/mL

with sonication).

Store at -20°C. For stock
N solutions, store at -80°C for up
Storage Conditions
to 6 months or -20°C for up to

1 month.

Biological Activities and Signaling Pathways

Kaempferol 3-gentiobioside exerts its biological effects by modulating several key signaling
pathways. These mechanisms of action are the basis for its potential therapeutic applications.

Anti-Cancer Activity via TGF-B/ALK5/Smad Pathway Inhibition

Overactivation of the Transforming Growth Factor-f3 (TGF-f3) signaling pathway is implicated in
the progression of various cancers. Kaempferol 3-gentiobioside has been identified as a
potent inhibitor of the TGF-3 type | receptor, ALK5. By binding to the ATP-binding site of ALK5,
it blocks the phosphorylation and nuclear translocation of Smad2 and the expression of
Smad4, key downstream effectors of the pathway. This inhibition leads to a reduction in cancer

cell proliferation, migration, and invasion.
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Figure 1: Inhibition of the TGF-B/ALK5/Smad signaling pathway by Kaempferol 3-
gentiobioside.

Anti-Inflammatory Activity via NOTCH and NF-kB Pathway Modulation

In the context of allergic asthma, Kaempferol 3-gentiobioside has been shown to attenuate
airway inflammation and mucus hypersecretion. It achieves this by targeting the NOTCH
signaling pathway, specifically by inhibiting NOTCH1 activation. Furthermore, it downregulates
the expression of key inflammatory proteins such as NLRP3, TLR4, and phosphorylated IkBa
and p65, which are central components of the NF-kB signaling pathway. This leads to a
significant reduction in the release of pro-inflammatory cytokines like TNF-a, IL-1[3, and IL-6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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